2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)-N-[3-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-18(22)20-14-7-6-8-15(13-14)21-19(23)16-9-4-5-10-17(16)25-12-11-24-2/h4-10,13H,3,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: WFGQZYLEIFVWNC-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2OCCOC
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OCCOC

Description

2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide, also known as MPAP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPAP is a selective sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor in the brain and other tissues. This receptor is involved in various physiological and biochemical processes, including neurotransmitter release, calcium signaling, and cell survival.

Mechanism of Action

The sigma-1 receptor is a chaperone protein that is involved in various cellular processes, including protein folding, calcium signaling, and cell survival. 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide binds to the sigma-1 receptor and activates it, leading to the modulation of these processes. It is believed that 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's neuroprotective effects are due to its ability to modulate calcium signaling and reduce oxidative stress.
Biochemical and Physiological Effects:
2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been shown to have various biochemical and physiological effects, including:
1. Modulation of Calcium Signaling: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been shown to modulate calcium signaling in various cell types, including neurons and astrocytes. It is believed that this effect is due to its ability to activate the sigma-1 receptor, which is involved in calcium regulation.
2. Reduction of Oxidative Stress: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been shown to reduce oxidative stress in various cell types, including neurons and astrocytes. It is believed that this effect is due to its ability to activate the sigma-1 receptor, which is involved in antioxidant defense.
3. Modulation of Neurotransmitter Release: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been shown to modulate neurotransmitter release in various brain regions, including the hippocampus and prefrontal cortex. It is believed that this effect is due to its ability to activate the sigma-1 receptor, which is involved in neurotransmitter release.

Advantages and Limitations for Lab Experiments

2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. Selectivity: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide is a selective sigma-1 receptor agonist, which means that it can be used to study the effects of sigma-1 receptor activation without affecting other receptors.
2. Potency: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide is a potent sigma-1 receptor agonist, which means that it can be used at low concentrations to achieve significant effects.
3. Stability: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide is a stable compound that can be stored for long periods without degradation.
Some of the limitations of 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide include:
1. Solubility: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has limited solubility in water, which can make it difficult to use in some experiments.
2. Specificity: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's effects on the sigma-1 receptor may be influenced by other factors, such as the presence of other ligands or changes in receptor expression.
3. Species Differences: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's effects may vary between different species, which can make it difficult to translate findings from animal studies to humans.

Future Directions

There are several future directions for research on 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide. Some of these include:
1. Clinical Trials: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's potential therapeutic applications, such as in neurodegenerative diseases and psychiatric disorders, need to be further investigated in clinical trials.
2. Mechanistic Studies: Further studies are needed to elucidate the molecular mechanisms underlying 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's effects on the sigma-1 receptor and other cellular processes.
3. Structure-Activity Relationships: Studies on the structure-activity relationships of 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide and related compounds can help to identify more potent and selective sigma-1 receptor agonists.
4. Combination Therapies: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's potential use in combination therapies with other drugs, such as opioids for pain management, needs to be investigated.
5. Alternative Administration Routes: Studies on alternative administration routes, such as intranasal or transdermal, can help to overcome the limitations of 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide's solubility and specificity.

Synthesis Methods

2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide can be synthesized using various methods, including the reaction of 3-(propionylamino)aniline with 2-(2-methoxyethoxy)benzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography and recrystallization. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been used in various scientific research studies to investigate its effects on the sigma-1 receptor and its potential therapeutic applications. Some of the areas of research include:
1. Neuroprotection: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. It is believed that these effects are due to its ability to modulate calcium signaling and reduce oxidative stress.
2. Pain Management: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been studied for its potential use in pain management, particularly in neuropathic pain. It has been shown to reduce pain sensitivity and improve motor function in animal models.
3. Psychiatric Disorders: 2-(2-methoxyethoxy)-N-[3-(propionylamino)phenyl]benzamide has been investigated for its potential use in the treatment of psychiatric disorders, such as depression and anxiety. It has been shown to have antidepressant and anxiolytic effects in animal models.